Cas no 1421270-62-3 (7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride)

• Product Name: 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride
• CAS No: 1421270-62-3
• MF: C₆H₈ClF₂N₃O
• MW: 211.597
• MDL: MFCD32689885
• CID: 4554086
• PubChem ID: 121521902
• Update Time: 2025-06-26

7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride
• 7,7-Difluoro-1,2,4,5,6,7-hexahydro-pyrazolo[4,3-c]pyridin-3-one hydrochloride
• EN300-7360578
• 7,7-difluoro-1H,2H,4H,5H,6H-pyrazolo[4,3-c]pyridin-3-one hydrochloride
• CS-W001828
• 7,7-Difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol HCl
• E72774
• 7,7-difluoro-2,4,5,6-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-one;hydrochloride
• C6H8ClF2N3O
• 1421270-62-3
• 7,7-Difluoro-1h,4h,5h,6h,7h-pyrazolo[4,3-c]pyridin-3-ol hydrochloride
• AS-83882
• 7,7-Difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-olhydrochloride
• 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-olhydrochloride-D28320
• CS-0217319

• MDL： MFCD32689885
• Inchi： InChI=1S/C6H7F2N3O.ClH/c7-6(8)2-9-1-3-4(6)10-11-5(3)12;/h9H,1-2H2,(H2,10,11,12);1H
• InChI Key： LFRDPCKKWKXFSU-UHFFFAOYSA-N
• SMILES： C1C2=C(C(CN1)(F)F)NN=C2O.Cl

Computed Properties

• Exact Mass: 211.0323959g/mol
• Monoisotopic Mass: 211.0323959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride

7,7-Difluoro-4,5,6,7-Tetrahydro-1H-Pyrazolo[4,3-c]Pyridin-3-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1421270-62-3, known as 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the pyrazolo[4,3-c]pyridine class, which has been extensively studied for its potential applications in drug discovery and development. The long-chain name of this compound reflects its structural complexity and highlights its unique properties.

Recent studies have focused on the synthesis and biological activity of this compound. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The fluorine atoms at the 7-position play a crucial role in enhancing the compound's stability and bioavailability. This has made it a promising candidate for further preclinical studies.

The pyrazolo[4,3-c]pyridine core of this molecule is known for its versatility in forming hydrogen bonds and π-π interactions with target proteins. These interactions are critical for the compound's pharmacodynamic properties. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound to various therapeutic targets with high accuracy.

In terms of therapeutic applications, this compound has shown potential as a modulator of ion channels and receptors. For instance, studies have demonstrated its ability to inhibit voltage-gated sodium channels, which could be beneficial in treating epilepsy and chronic pain conditions. Additionally, its role as a selective kinase inhibitor has been explored in oncology research.

The synthesis of 7,7-difluoro-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-ol hydrochloride involves a multi-step process that includes ring-forming reactions and fluorination. Researchers have optimized these steps to achieve higher yields and purities. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

From an environmental standpoint, the compound's ecotoxicological profile has been evaluated to ensure its safe handling and disposal. Studies indicate that it has low toxicity to aquatic organisms when used within recommended limits. This aligns with global efforts to promote green chemistry practices in pharmaceutical development.

In conclusion, CAS No. 1421270-62-3 represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers in various therapeutic areas. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutics.